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Compound of Interest

Compound Name: Boc-Orn(2-Cl-2)-OH

Cat. No.: B557403

Essential Safety and Handling Guide for Boc-
Orn(2-CI-Z)-OH

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide
to the safe handling, storage, and disposal of Boc-Orn(2-Cl-Z)-OH.

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Boc-Orn(2-Cl-Z)-OH (CAS 118554-00-0). Adherence to these
guidelines is crucial for ensuring a safe laboratory environment and maintaining the integrity of
your research. While a specific Safety Data Sheet (SDS) for Boc-Orn(2-Cl-Z)-OH is not readily
available, the following guidance is based on information for the closely related compound Boc-
Orn(2)-OH and general best practices for handling Boc-protected amino acids. The 2-chloro-Z
group may introduce additional hazards, and therefore, a conservative approach to handling is
recommended.

Immediate Safety and Personal Protective
Equipment (PPE)

As a powdered chemical, the primary routes of exposure are inhalation, skin contact, and eye
contact. Based on the GHS classification of similar compounds, Boc-Orn(2-Cl-Z)-OH should
be handled as a substance that may cause skin, eye, and respiratory irritation. The following

personal protective equipment is mandatory:
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Protection Type

Specification Purpose

Eye Protection

. ) Protects against airborne
Chemical safety goggles with ) _
particles and accidental

side shields
splashes.
) Chemical-resistant gloves Prevents direct skin contact

Hand Protection o ) )

(e.g., nitrile rubber) with the chemical.

) ] Laboratory coat and long- Minimizes the risk of skin

Skin and Body Protection )

sleeved clothing exposure to the powder.

Respiratory Protection

A NIOSH-approved air-
purifying respirator with a
particulate filter (e.g., N95) is o )
_ Avoids inhalation of any

recommended, especially o

] potential airborne dust.
when handling the powder
outside of a certified chemical

fume hood.

Quantitative Data Summary

The following table summarizes key physical and chemical properties of Boc-Orn(2-CI-Z)-OH

for easy reference.

Property

Value

Physical State

White powder.[1]

Molecular Formula

C18H25CIN206.[2][3]

Molecular Weight

400.85 g/mol .[2][3]

Melting Point

114-118 °C.[1][4]

Storage Temperature

2-8°C, sealed in a dry environment.[1]

Operational Plan: Step-by-Step Handling Protocol

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b557403?utm_src=pdf-body
https://chemdad.com/index.php?c=article&id=49586
https://www.scbt.com/p/boc-orn-2-cl-z-oh-118554-00-0
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9425626.htm
https://www.scbt.com/p/boc-orn-2-cl-z-oh-118554-00-0
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9425626.htm
https://chemdad.com/index.php?c=article&id=49586
https://www.chemwhat.com/boc-orn2-cl-z-oh-cas-118554-00-0/
https://chemdad.com/index.php?c=article&id=49586
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Adherence to a strict, step-by-step protocol is essential for the safe handling of Boc-Orn(2-ClI-
Z)-OH.

Preparation and Weighing Protocol:

o Designate a Work Area: Before handling, designate a specific, clean, and uncluttered work
area, preferably within a chemical fume hood or a powder weighing station to minimize dust
dispersal.

e Don PPE: Put on all required PPE in the correct order: lab coat, safety glasses or goggles,
and then gloves. If respiratory protection is needed, ensure it is properly fitted.

e Weighing:
o Place a clean weigh boat or creased weighing paper on the analytical balance.
o Tare the balance to zero.

o Carefully transfer the desired amount of Boc-Orn(2-Cl-Z)-OH from the stock container to
the weigh boat using a clean spatula. Avoid pouring directly from the bottle to prevent
spills.

o Close the stock container immediately after dispensing to prevent contamination and
accidental spillage.

e Transfer:

o To transfer the weighed powder to a reaction vessel, gently fold the weigh boat or
weighing paper to create a funnel.

o Carefully guide the powder into the vessel. A powder funnel can be used for narrow-
mouthed containers.

First Aid Measures:

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.
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 In case of skin contact: Wash off with soap and plenty of water. Remove contaminated
clothing and shoes. Get medical attention if symptoms occur.

 In case of inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide
artificial respiration or oxygen by trained personnel. Get medical attention.

 In case of ingestion: Wash out mouth with water. Do not induce vomiting unless directed to
do so by medical personnel. Get medical attention if symptoms occur.

Disposal Plan
All waste materials should be handled as hazardous chemical waste.
e Solid Waste:

o Collect any unused Boc-Orn(2-Cl-Z)-OH and any materials used for cleaning up spills
(e.g., absorbent paper, contaminated gloves) in a designated, labeled, and sealed
hazardous waste container.

e Liquid Waste:

o If Boc-Orn(2-CI-Z)-OH is dissolved in a solvent, the resulting solution should be collected
in a labeled hazardous waste container for liquid chemical waste.

e Disposal Method:

o Dispose of all waste in accordance with local, state, and federal regulations. Contact your
institution's environmental health and safety (EHS) office for specific disposal procedures.
Do not dispose of down the drain or in the general trash.

Safe Handling Workflow
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Preparation Handling Cleanup & Disposal
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Designate Work Area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Personal protective equipment for handling Boc-Orn(2-
CI-Z2)-OH]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557403#personal-protective-equipment-for-handling-
boc-orn-2-cl-z-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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